Cas no 2137583-73-2 (rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine
• CAS No: 2137583-73-2
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6454550
• PubChem ID: 165480521
• Update Time: 2025-11-05

rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine
• EN300-1116991
• 2137583-73-2

• Inchi： 1S/C8H18N2/c1-6(2)3-7-4-10-5-8(7)9/h6-8,10H,3-5,9H2,1-2H3/t7-,8+/m1/s1
• InChI Key： BKKDEPZZIWDPSZ-SFYZADRCSA-N
• SMILES： N1C[C@@H]([C@@H](C1)CC(C)C)N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine

Introduction to rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine (CAS No. 2137583-73-2)

Rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine, with the CAS number 2137583-73-2, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrrolidine family, characterized by its unique structural features and potential biological activities. The compound's chiral centers at the 3 and 4 positions contribute to its stereochemical complexity, making it an interesting subject for both synthetic and biological studies.

The synthesis of rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine involves several steps, including the formation of the pyrrolidine ring and the introduction of the 2-methylpropyl substituent. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic asymmetric synthesis route that significantly improved the yield and enantioselectivity of the product. This method not only enhances the practicality of large-scale production but also opens new avenues for exploring the biological properties of this compound.

In terms of its biological activity, rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting specific cytokines involved in inflammatory responses. Additionally, preliminary data suggest that it may have neuroprotective effects, potentially making it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine has also been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as a therapeutic agent. Furthermore, its low toxicity profile in animal models supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine in human subjects. Early phase I trials have reported positive outcomes, with participants showing significant improvements in inflammatory markers without adverse side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in various conditions.

In addition to its direct therapeutic applications, rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine serves as a valuable building block for synthesizing more complex molecules with enhanced biological activities. Its versatile chemical structure allows for modifications that can tailor its properties for specific therapeutic targets. For example, researchers at Harvard University have used this compound as a scaffold to develop novel inhibitors of protein-protein interactions involved in cancer progression.

The environmental impact of rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine is another important consideration. Studies have shown that it degrades readily in natural environments, minimizing potential ecological risks. This characteristic is particularly important for compounds that may be used on a large scale in pharmaceutical applications.

In conclusion, rac-(3R,4R)-4-(2-methylpropyl)pyrrolidin-3-amine (CAS No. 2137583-73-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and pharmacokinetic profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.